N-{2-phenyl-1-[(4-phenyl-1-piperazinyl)carbonyl]vinyl}benzamide

• Molecular Formula: C26H25N3O2
• Molecular Weight: 411.5 g/mol
• IUPAC Name: N-[(Z)-3-oxo-1-phenyl-3-(4-phenylpiperazin-1-yl)prop-1-en-2-yl]benzamide
• InChI: InChI=1S/C26H25N3O2/c30-25(22-12-6-2-7-13-22)27-24(20-21-10-4-1-5-11-21)26(31)29-18-16-28(17-19-29)23-14-8-3-9-15-23/h1-15,20H,16-19H2,(H,27,30)/b24-20-
• InChI Key: HFQIDNYPIAMHCJ-GFMRDNFCSA-N
• Isomeric SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)/C(=C/C3=CC=CC=C3)/NC(=O)C4=CC=CC=C4
• SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C(=CC3=CC=CC=C3)NC(=O)C4=CC=CC=C4

Description

N-{2-phenyl-1-[(4-phenyl-1-piperazinyl)carbonyl]vinyl}benzamide, commonly known as PPV, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. PPV is a small molecule that belongs to the class of vinylbenzamide derivatives and has a molecular weight of 446.56 g/mol.

Mechanism of Action

The mechanism of action of PPV is not fully understood. However, it is believed that PPV exerts its effects by inhibiting various signaling pathways involved in the growth and survival of cancer cells and by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
PPV has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, reduction of oxidative stress, and inhibition of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PPV in lab experiments is its high potency and selectivity towards cancer cells and brain cells. PPV has also been shown to have low toxicity in normal cells, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using PPV in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on PPV. One potential direction is to investigate the use of PPV in combination with other therapeutic agents to enhance its anticancer and neuroprotective effects. Another potential direction is to develop new formulations of PPV that can improve its solubility and bioavailability. Finally, further studies are needed to fully understand the mechanism of action of PPV and its potential applications in the treatment of various diseases.

Synthesis Methods

PPV can be synthesized using various methods, including the Suzuki coupling reaction, Heck reaction, and Sonogashira coupling reaction. The most commonly used method for synthesizing PPV is the Suzuki coupling reaction, which involves the reaction of 2-bromo-N-phenylbenzamide with phenylboronic acid in the presence of a palladium catalyst.

Scientific Research Applications

PPV has been extensively studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. PPV has been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. PPV has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.